Cas no 1500303-85-4 (4-methyl-1-{4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}piperidine)
4-methyl-1-{4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}piperidine Chemical and Physical Properties
Names and Identifiers
-
- Thiazolo[5,4-c]pyridine, 4,5,6,7-tetrahydro-2-(4-methyl-1-piperidinyl)-
- 4-methyl-1-{4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}piperidine
-
- MDL: MFCD23745272
- Inchi: 1S/C12H19N3S/c1-9-3-6-15(7-4-9)12-14-10-2-5-13-8-11(10)16-12/h9,13H,2-8H2,1H3
- InChI Key: MJJFLAPNOSVOJX-UHFFFAOYSA-N
- SMILES: C1NCCC2N=C(N3CCC(C)CC3)SC1=2
4-methyl-1-{4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-340761-0.05g |
4-methyl-1-{4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}piperidine |
1500303-85-4 | 0.05g |
$587.0 | 2023-09-03 | ||
| Enamine | EN300-340761-0.1g |
4-methyl-1-{4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}piperidine |
1500303-85-4 | 0.1g |
$615.0 | 2023-09-03 | ||
| Enamine | EN300-340761-0.25g |
4-methyl-1-{4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}piperidine |
1500303-85-4 | 0.25g |
$642.0 | 2023-09-03 | ||
| Enamine | EN300-340761-0.5g |
4-methyl-1-{4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}piperidine |
1500303-85-4 | 0.5g |
$671.0 | 2023-09-03 | ||
| Enamine | EN300-340761-1.0g |
4-methyl-1-{4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}piperidine |
1500303-85-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-340761-2.5g |
4-methyl-1-{4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}piperidine |
1500303-85-4 | 2.5g |
$1370.0 | 2023-09-03 | ||
| Enamine | EN300-340761-5.0g |
4-methyl-1-{4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}piperidine |
1500303-85-4 | 5.0g |
$5635.0 | 2023-02-23 | ||
| Enamine | EN300-340761-10.0g |
4-methyl-1-{4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}piperidine |
1500303-85-4 | 10.0g |
$8357.0 | 2023-02-23 | ||
| Enamine | EN300-340761-1g |
4-methyl-1-{4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}piperidine |
1500303-85-4 | 1g |
$699.0 | 2023-09-03 | ||
| Enamine | EN300-340761-5g |
4-methyl-1-{4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}piperidine |
1500303-85-4 | 5g |
$2028.0 | 2023-09-03 |
4-methyl-1-{4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}piperidine Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 4-methyl-1-{4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}piperidine
Chemical Profile of 4-methyl-1-{4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin-2-yl]piperidine} (CAS No. 1500303-85-4)
4-methyl-1-{4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin-2-yl]piperidine}, identified by its CAS number 1500303-85-4, is a structurally complex organic compound that has garnered attention in the field of medicinal chemistry due to its potential pharmacological properties. The compound belongs to the piperidine class of heterocycles, which are widely recognized for their role in drug discovery and development. Its molecular framework incorporates a thiazolo[5,4-cpyridin] moiety, a fused heterocyclic system that combines a thiazole ring with a pyridine ring. This unique structural arrangement suggests possible interactions with biological targets that could be exploited for therapeutic applications.
The significance of this compound lies in its potential as a scaffold for the development of novel pharmaceutical agents. The thiazolo[5,4-cpyridin] core is particularly interesting because it can serve as a privileged structure in medicinal chemistry, often exhibiting favorable pharmacokinetic and pharmacodynamic properties. The presence of the piperidine ring further enhances its versatility, allowing for modifications that can fine-tune its biological activity. Recent studies have highlighted the importance of such fused heterocyclic systems in modulating enzyme activity and receptor binding affinity.
In the context of contemporary pharmaceutical research, compounds like 4-methyl-1-{4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin-2-yl]piperidine} are being explored for their potential in addressing various therapeutic challenges. For instance, the thiazolo[5,4-cpyridin] scaffold has been implicated in the development of agents targeting central nervous system (CNS) disorders due to its ability to cross the blood-brain barrier and interact with neurotransmitter systems. Additionally, modifications to this core structure have shown promise in inhibiting certain kinases and other enzymes involved in cancer progression.
The chemical synthesis of 4-methyl-1-{4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin-2-yl]piperidine} presents both challenges and opportunities. The synthesis typically involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one. Techniques such as transition metal-catalyzed coupling reactions and palladium-mediated cross-coupling have been particularly useful in constructing the intricate molecular framework of this compound.
From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding interactions of 4-methyl-1-{4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin-2-yl]piperidine} with potential biological targets. These studies have provided insights into its binding affinity and mode of action at various receptors and enzymes. For example, computational models have suggested that this compound may interact with dopamine receptors in the brain or with specific kinases involved in tumor growth. Such insights are crucial for guiding further experimental validation and optimization efforts.
The pharmacological evaluation of 4-methyl-1-{4H,5H,6H,7H-1,3thiazolo[5,4-cpyridin-2-yl]piperidine} has revealed several promising activities. Preclinical studies have indicated that it may possess effects on neurotransmitter systems relevant to conditions such as depression and anxiety disorders. Additionally,its interaction with certain metabolic enzymes suggests potential applications in managing metabolic syndromes. The compound's ability to modulate these biological pathways makes it an attractive candidate for further investigation.
Regulatory considerations play a critical role in advancing compounds like 4-methyl-1-{4H,5H,6H,7H,1,3thiazolo[5, 4 -cpyridin - 2 - yl ] piperidine } into clinical development。 Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently under controlled conditions。 Furthermore, toxicological assessments are essential to evaluate its safety profile before it can be tested in humans。 These regulatory hurdles are standard for any novel pharmaceutical agent but are necessary to ensure patient safety。
The future direction of research on CAS No 1500303 - 85 - 4 includes both structural optimization and exploration of new therapeutic indications。 By modifying various substituents on its molecular framework, scientists aim to enhance its potency、 selectivity、and pharmacokinetic properties。 Additionally, investigating its effects on different disease models could uncover novel therapeutic applications that were not initially apparent。
In conclusion, CAS No 1500303 - 85 - 4 represents a significant advancement in medicinal chemistry due to its unique structural features and potential pharmacological activities。 Its development underscores the importance of innovative approaches in drug discovery and highlights the contributions of interdisciplinary research efforts。 As further studies continue to elucidate its mechanisms of action, this compound holds promise as a valuable tool for addressing unmet medical needs。
1500303-85-4 (4-methyl-1-{4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)